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Compound of Interest

Compound Name: 1,3-Di-tert-butylbenzene

Cat. No.: B094130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the mass spectrometric

analysis of 1,3-di-tert-butylbenzene. It covers the fundamental fragmentation patterns

observed under electron ionization, detailed experimental protocols for analysis, and

quantitative data to support researchers in their analytical endeavors.

Introduction to the Mass Spectrometry of
Alkylbenzenes
Mass spectrometry is a powerful analytical technique used to determine the molecular weight

and structure of chemical compounds. When analyzing alkylbenzenes such as 1,3-di-tert-
butylbenzene, electron ionization (EI) is a commonly employed method. This high-energy

ionization technique induces characteristic fragmentation patterns that provide valuable

structural information. The fragmentation of tert-butyl substituted benzenes is notably

influenced by the stability of the resulting carbocations.

Electron Ionization Mass Spectrum of 1,3-Di-tert-
butylbenzene
The mass spectrum of 1,3-di-tert-butylbenzene is characterized by a distinct pattern of ion

fragments. The molecular ion and key fragments are summarized below.
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Quantitative Mass Spectral Data
The following table summarizes the prominent peaks in the electron ionization mass spectrum

of 1,3-di-tert-butylbenzene, with their corresponding mass-to-charge ratios (m/z) and relative

intensities.

m/z Relative Intensity (%) Proposed Fragment Ion

190 17.42 [M]⁺

175 99.99 [M - CH₃]⁺

57 36.04 [C₄H₉]⁺

176 15.10 [M+1]⁺

80 5.25 [C₆H₈]⁺

Data sourced from MassBank and PubChem.[1][2]

Fragmentation Pathway
The fragmentation of 1,3-di-tert-butylbenzene under electron ionization primarily proceeds

through the loss of a methyl radical to form a stable benzylic cation. This fragmentation

pathway is a characteristic feature of tert-butyl substituted aromatic compounds.[3]

The logical flow of the primary fragmentation event is depicted in the following diagram:
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1,3-Di-tert-butylbenzene
(C₁₄H₂₂)

m/z = 190

Molecular Ion
[C₁₄H₂₂]⁺˙
m/z = 190

Electron Ionization (70 eV)

[M - CH₃]⁺
(C₁₃H₁₉)⁺
m/z = 175- CH₃˙

tert-Butyl Cation
[C₄H₉]⁺
m/z = 57

Cleavage

Methyl Radical
CH₃˙
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Sample Preparation

GC-MS Analysis

Data Processing

Prepare Standard Solution
(1 mg/mL in Hexane)

Dilute to Working Concentration
(1-10 µg/mL)

Transfer to Autosampler Vial

Inject Sample (1 µL)

Chromatographic Separation

Electron Ionization (70 eV)

Mass Analysis & Detection

Data Acquisition

Spectral Processing

Interpretation & Library Matching

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b094130?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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